Cas no 2172376-14-4 (2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid)

• Product Name: 2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid
• CAS No: 2172376-14-4
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6475460
• PubChem ID: 165829910
• Update Time: 2025-10-29

2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid
• 2-{N-cyclopropyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}acetic acid
• EN300-1489545
• 2172376-14-4

• Inchi： 1S/C26H28N2O5/c29-24(30)14-28(16-12-13-16)25(31)21-10-5-11-23(21)27-26(32)33-15-22-19-8-3-1-6-17(19)18-7-2-4-9-20(18)22/h1-4,6-9,16,21-23H,5,10-15H2,(H,27,32)(H,29,30)
• InChI Key： ZAJPHLLJNRBMBL-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CC1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid

2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid: A Comprehensive Overview

2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid (CAS No. 2172376-14-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, which include a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide linkage. These structural elements contribute to its potential utility in various biological and pharmaceutical applications.

The cyclopropyl group in the compound is known for its strain energy and reactivity, which can influence the compound's conformational flexibility and binding properties. The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis to protect the amino group during the synthesis process. This protecting group can be selectively removed under mild conditions, making it a valuable tool in the synthesis of complex peptides and peptidomimetics.

The presence of the amide linkage in the compound further enhances its stability and bioavailability. Amide bonds are known for their resistance to hydrolysis, which can be crucial for maintaining the integrity of the compound in biological systems. Additionally, the amide linkage can participate in hydrogen bonding interactions, which can influence the compound's binding affinity to target proteins or receptors.

Recent studies have explored the potential applications of 2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid in various therapeutic areas. One notable area of research is its use as a lead compound for developing novel antiviral agents. The unique structural features of this compound have been shown to exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The cyclopropyl group and Fmoc protecting group contribute to its ability to inhibit viral replication by interfering with key viral enzymes or proteins.

In addition to antiviral applications, this compound has also shown promise in cancer research. Studies have demonstrated that it can selectively target and inhibit certain cancer cell lines, particularly those overexpressing specific protein targets. The amide linkage and cyclopropyl group play a crucial role in enhancing the compound's selectivity and potency against cancer cells while minimizing toxicity to normal cells.

The pharmacokinetic properties of 2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid have been extensively studied to optimize its therapeutic potential. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for both oral and parenteral administration. The compound's high lipophilicity allows it to cross biological membranes efficiently, while its stability under physiological conditions ensures sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. However, further studies are needed to fully understand its long-term safety profile and potential drug interactions.

In conclusion, 2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid (CAS No. 2172376-14-4) represents a promising candidate for various therapeutic applications due to its unique structural features and favorable pharmacological properties. Ongoing research continues to explore its potential as an antiviral agent and cancer therapeutic, highlighting its significance in the field of medicinal chemistry.